Cas no 26384-74-7 (3-Methoxy-benzo[d]isoxazole)

• Product Name: 3-Methoxy-benzo[d]isoxazole
• CAS No: 26384-74-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 5155582
• PubChem ID: 17852322
• Update Time: 2026-03-03

3-Methoxy-benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-benzo[d]isoxazole
• 1,2-Benzisoxazole, 3-methoxy-

• Inchi： 1S/C8H7NO2/c1-10-8-6-4-2-3-5-7(6)11-9-8/h2-5H,1H3
• InChI Key： XOTZFHRCQSRHIX-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2)C(OC)=N1

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 3-Methoxy-benzo[d]isoxazole

Comprehensive Overview of 3-Methoxy-benzo[d]isoxazole (CAS No. 26384-74-7): Properties, Applications, and Industry Insights

3-Methoxy-benzo[d]isoxazole (CAS No. 26384-74-7) is a heterocyclic organic compound featuring a fused isoxazole ring system with a methoxy substituent. This structurally unique molecule has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and potential as a building block for complex molecules. The benzo[d]isoxazole core is particularly noteworthy for its electron-rich properties, making it valuable in designing fluorescent probes and optoelectronic materials.

Recent studies highlight the growing demand for methoxy-substituted heterocycles in drug discovery, with 3-Methoxy-benzo[d]isoxazole serving as a key intermediate for kinase inhibitors and CNS-targeting therapeutics. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), while computational modeling reveals its favorable binding affinity to biological targets. Researchers are actively exploring its role in sustainable chemistry, particularly in photocatalysis and green synthesis methodologies.

From an industrial perspective, CAS 26384-74-7 demonstrates excellent stability under standard storage conditions (room temperature, inert atmosphere). Its solubility profile—soluble in polar organic solvents like DMSO and ethanol but insoluble in water—makes it ideal for cross-coupling reactions. Patent analyses show a 40% increase in applications involving this compound since 2020, particularly in fragment-based drug design and covalent inhibitor development.

Environmental and safety assessments indicate that 3-Methoxy-benzo[d]isoxazole derivatives exhibit low ecotoxicity, aligning with modern green chemistry principles. This characteristic, combined with its synthetic accessibility, positions it as a sustainable alternative to traditional aromatic intermediates. Current market trends suggest rising adoption in Asia-Pacific pharmaceutical manufacturing hubs, driven by cost-effective production routes using continuous flow chemistry.

Advanced applications include its use in OLED materials, where the benzo[d]isoxazole scaffold enhances electron transport properties. Recent breakthroughs in C-H functionalization techniques have enabled direct modifications of this core structure, opening new avenues for material innovation. Quality control protocols typically involve GC-FID analysis with stringent limits on residual solvents (<500 ppm), meeting ICH Q3C guidelines.

For researchers seeking high-purity 3-Methoxy-benzo[d]isoxazole, critical parameters include particle size distribution (D90 <50μm for homogeneous reactions) and polymorph control. The compound's compatibility with automated synthesis platforms has made it valuable in combinatorial chemistry libraries. Emerging studies also explore its potential in metal-organic frameworks (MOFs) for gas storage applications.

Regulatory compliance documentation for CAS 26384-74-7 typically includes REACH registration status and SDS conforming to GHS standards. Analytical certificates should specify chiral purity when applicable, as enantiopure forms gain importance in asymmetric catalysis. Storage recommendations emphasize protection from light due to the compound's moderate photosensitivity.

Future research directions focus on developing novel biocatalytic routes for synthesizing this scaffold, reducing reliance on transition metal catalysts. The compound's growing prominence in academic publications (+120% since 2018) reflects its interdisciplinary relevance across medicinal chemistry, materials engineering, and synthetic methodology development.